Cas no 5806-49-5 ((2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one)
5806-49-5 structure
Product Name:(2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one
CAS No:5806-49-5
MF:C16H12N2O2
MW:264.278683662415
CID:1608727
PubChem ID:135451302
Update Time:2025-04-21
(2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one
- (2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-1H-quinazolin-4-one
- SCHEMBL12692460
- BIM-0034030.P001
- STK087716
- PARP1-IN-15
- AKOS000509785
- AB00097657-01
- 2-[(E)-2-(4-HYDROXYPHENYL)ETHENYL]-3H-QUINAZOLIN-4-ONE
- 5806-49-5
- CS-0892379
- 2-[(E)-2-(4-hydroxyphenyl)ethenyl]quinazolin-4(3H)-one
- 2-[(E)-2-(4-HYDROXYPHENYL)-1-ETHENYL]-4(3H)-QUINAZOLINONE
- 2-[2-(4-hydroxyphenyl)vinyl]-4(3H)-quinazolinone
- HY-155246
-
- Inchi: 1S/C16H12N2O2/c19-12-8-5-11(6-9-12)7-10-15-17-14-4-2-1-3-13(14)16(20)18-15/h1-10,19H,(H,17,18,20)/b10-7+
- InChI Key: NHQMSOAXRVDCCQ-JXMROGBWSA-N
- SMILES: O=C1C2C=CC=CC=2N=C(/C=C/C2C=CC(=CC=2)O)N1
Computed Properties
- Exact Mass: 264.08996
- Monoisotopic Mass: 264.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.2A^2
- XLogP3: 2.4
Experimental Properties
- Density: 1.411
- Boiling Point: 514.1°C at 760 mmHg
- Flash Point: 209.6°C
- Refractive Index: 1.773
- PSA: 58.2
(2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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